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Compound of Interest

Compound Name: CCI-006

Cat. No.: B2770680 Get Quote

Essential Safety and Handling Guide for CCI-006
For Researchers, Scientists, and Drug Development Professionals: Immediate Safety and

Logistical Information for Handling CCI-006

This document provides crucial, immediate safety protocols, operational guidelines, and

disposal plans for the novel anti-leukemia agent CCI-006. The information herein is intended to

equip laboratory personnel with the necessary knowledge to handle this compound safely and

effectively, fostering a secure research environment.

Immediate Safety Information
CCI-006 is a compound with significant biological activity and requires careful handling to

minimize exposure and environmental impact. The primary known hazards are acute oral

toxicity and high toxicity to aquatic life.

GHS Hazard Classification
Based on available safety data, CCI-006 is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed

Hazardous to the

aquatic

environment,

Acute Hazard

Category 1 alt text Warning
H400: Very toxic

to aquatic life

Hazardous to the

aquatic

environment,

Chronic Hazard

Category 1 alt text Warning

H410: Very toxic

to aquatic life

with long lasting

effects

Physical and Chemical Properties
A summary of the known quantitative data for CCI-006 is provided below for easy reference.

Property Value Source

CAS Number 292053-42-0 DC Chemicals

Molecular Formula C₁₅H₁₂N₂O₅S DC Chemicals

Molecular Weight 332.33 g/mol DC Chemicals

Appearance Light yellow to yellow solid ChemicalBook

Solubility
≥ 83.33 mg/mL in DMSO (≥

250.74 mM)
ChemicalBook

Storage Temperature
2-8°C (short term); -20°C (long

term, as powder)
ChemicalBook, DC Chemicals

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling CCI-006 to prevent accidental

exposure.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves

immediately if they become contaminated.

Eye Protection: ANSI-approved safety glasses or goggles must be worn.

Skin and Body Protection: A lab coat is required. Ensure it is fully buttoned.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used. All handling of the solid compound should be performed in a

chemical fume hood.

Experimental Protocols
CCI-006 has been identified as a novel inhibitor of MLL-rearranged and CALM-AF10

translocated leukemias. Its mechanism of action involves the induction of mitochondrial

dysfunction. The following are generalized protocols for key experiments cited in the research

of similar compounds.

Note: The specific concentrations and incubation times for CCI-006 are not publicly available

and would need to be determined empirically or obtained from the supplier of the compound.

Cell Viability Assay (MTT Assay)
This assay measures the metabolic activity of cells as an indicator of viability.

Cell Seeding: Plate cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Compound Treatment: Treat the cells with a range of concentrations of CCI-006 and

incubate for the desired duration.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized SDS-based solution) to

dissolve the formazan crystals.
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Absorbance Reading: Measure the absorbance at approximately 570 nm using a microplate

reader.

Mitochondrial Respiration Assay (Seahorse XF Analyzer)
This assay measures the oxygen consumption rate (OCR) to assess mitochondrial function.

Cell Seeding: Plate cells in a Seahorse XF cell culture microplate and allow them to adhere.

Compound Treatment: Treat the cells with CCI-006 for the desired time.

Assay Preparation: Wash the cells and replace the medium with Seahorse XF assay

medium.

Seahorse Analysis: Place the plate in the Seahorse XF Analyzer and follow the

manufacturer's instructions for the Cell Mito Stress Test, which involves the sequential

injection of oligomycin, FCCP, and a mixture of rotenone and antimycin A.

Data Analysis: Analyze the resulting OCR data to determine key parameters of mitochondrial

respiration.

Apoptosis Assay (Annexin V Staining)
This assay detects the externalization of phosphatidylserine, an early marker of apoptosis.

Cell Treatment: Treat cells with CCI-006 to induce apoptosis.

Cell Harvesting: Collect both adherent and suspension cells.

Staining: Resuspend the cells in Annexin V binding buffer and add fluorochrome-conjugated

Annexin V and a viability dye (e.g., propidium iodide).

Incubation: Incubate the cells in the dark at room temperature.

Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable,

early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathway and Workflow Diagrams
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The following diagrams illustrate the mechanism of action of CCI-006 and a general

experimental workflow for its characterization.
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Caption: Mechanism of action of CCI-006.
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Caption: General experimental workflow for CCI-006.

Operational and Disposal Plans
Safe handling and disposal of CCI-006 and its associated waste are paramount to ensure

laboratory and environmental safety.
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Handling and Storage
Storage: Store CCI-006 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[1] Follow the specific

temperature guidelines provided in the data table.

Handling: All manipulations of solid CCI-006 should be conducted in a chemical fume hood

to avoid inhalation of dust.[1] When preparing solutions, do so in a fume hood and avoid

contact with skin and eyes.[1]

Spill Management
Small Spills: For small spills of solid CCI-006, carefully sweep the material to avoid

generating dust and place it in a sealed container for disposal. For small liquid spills, absorb

with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety (EHS) department immediately.

Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol) followed by

soap and water. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan
As a cytotoxic and environmentally hazardous compound, CCI-006 and all contaminated

materials must be disposed of as hazardous waste. Do not dispose of CCI-006 down the drain

or in regular trash.

Waste Segregation:

Solid Waste: Unused CCI-006 powder, contaminated gloves, weigh boats, and other solid

materials should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing CCI-006 and contaminated solvents should be

collected in a separate, clearly labeled hazardous waste container for organic/cytotoxic

liquid waste.
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Sharps: Contaminated needles, syringes, and pipette tips should be disposed of in a

designated sharps container for cytotoxic waste.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "CCI-006," and the appropriate hazard pictograms (Exclamation

Mark, Environment Hazard).

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from general laboratory traffic. Ensure containers are kept closed except when adding waste.

Disposal Request: When waste containers are full, contact your institution's EHS department

to arrange for pickup and disposal by a licensed hazardous waste contractor. Follow all

institutional and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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